Cas no 1261934-03-5 (2-methyl-5-(3-nitrophenyl)phenol)

• Product Name: 2-methyl-5-(3-nitrophenyl)phenol
• CAS No: 1261934-03-5
• MF: C₁₃H₁₁NO₃
• MW: 229.231343507767
• MDL: MFCD18313243
• CID: 1223244
• PubChem ID: 53218936
• Update Time: 2025-08-03

2-methyl-5-(3-nitrophenyl)phenol Chemical and Physical Properties

Names and Identifiers

• 2-methyl-5-(3-nitrophenyl)phenol
• DTXSID80683830
• 2-Methyl-5-(3-nitrophenyl)phenol, 95%
• 4-Methyl-3'-nitro[1,1'-biphenyl]-3-ol
• 1261934-03-5
• MFCD18313243

• MDL： MFCD18313243
• Inchi： 1S/C13H11NO3/c1-9-5-6-11(8-13(9)15)10-3-2-4-12(7-10)14(16)17/h2-8,15H,1H3
• InChI Key： QSMJBEUHHZMCMW-UHFFFAOYSA-N
• SMILES： OC1C=C(C=CC=1C)C1C=CC=C(C=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 229.07389321g/mol
• Monoisotopic Mass: 229.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 66Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives